Cas no 2221-68-3 (2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, (4aS,8R,8aS)-)

2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, (4aS,8R,8aS)- structure
2221-68-3 structure
Product Name:2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, (4aS,8R,8aS)-
CAS No:2221-68-3
MF:C14H18O
MW:202.292124271393
CID:277878
Update Time:2024-02-29

2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, (4aS,8R,8aS)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, (4aS,8R,8aS)-
    • 2-Naphthaldehyde,3,4,4ab,5,6,7,8,8aa-octahydro-5-methylene-8-vinyl-(7CI,8CI)
    • 2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, [4aS-(4aa,8b,8ab)]-
    • Khusilal
    • 8-Vinyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-2-naphthalenecarbaldehyde
    • Inchi: 1S/C14H18O/c1-3-12-6-4-10(2)13-7-5-11(9-15)8-14(12)13/h3,8-9,12-14H,1-2,4-7H2
    • InChI Key: CYPSKZONDWFFBC-UHFFFAOYSA-N
    • SMILES: C1C2C(C(=C)CCC2C=C)CCC=1C=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • XLogP3: 3.69

2-Naphthalenecarboxaldehyde,8-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-5-methylene-, (4aS,8R,8aS)- Related Literature

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